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Compound of Interest

Compound Name: Cimbuterol-d9

Cat. No.: B565684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safety, handling, and

analytical applications of Cimbuterol-d9. The content herein is intended to support

researchers, scientists, and drug development professionals in the safe and effective use of

this deuterated β-adrenergic agonist.

Safety Data Sheet (SDS) Overview
Cimbuterol-d9 is the deuterated form of Cimbuterol, a β-adrenergic agonist. As with any

chemical substance, it is imperative to handle Cimbuterol-d9 with care and adhere to the

safety precautions outlined in the material safety data sheet (MSDS) provided by the supplier.

While specific details may vary slightly between manufacturers, the following sections

summarize the key safety information.

Identification and Physicochemical Properties
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Property Value

Chemical Name
2-Amino-5-(2-tert-butyl-D9-amino-1-

hydroxyethyl)benzonitrile

Synonyms Cimbuterol-D9

CAS Number 1246819-04-4

Molecular Formula C₁₃H₁₀D₉N₃O

Molecular Weight 242.36 g/mol

Hazard Identification
Cimbuterol-d9 is not classified as a hazardous substance in accordance with GB CLP

Regulation. However, due to its pharmacological activity as a β-adrenergic agonist, it should be

handled with caution. Potential hazards include:

Inhalation: May be harmful if inhaled. May cause respiratory tract irritation.

Skin Contact: May be harmful if absorbed through the skin. May cause skin irritation.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

First Aid Measures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash with soap and plenty of water.

Remove contaminated clothing. Seek medical

attention if irritation develops.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Handling and Storage
Handling:

Handle in a well-ventilated place.

Wear suitable protective clothing, including gloves and eye/face protection.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.
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Recommended storage is at -20°C for up to one month or -80°C for up to six months for

stock solutions.

Keep away from incompatible materials.

Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate filter if dust or aerosols are

generated.

Experimental Protocols
Cimbuterol-d9 is primarily used as an internal standard in analytical methods for the

quantification of Cimbuterol and other related β-agonists in various matrices, such as biological

fluids and tissues. Its deuterated nature makes it an ideal internal standard for mass

spectrometry-based assays, as it co-elutes with the non-deuterated analyte but is

distinguishable by its higher mass.

Preparation of Stock and Working Solutions
Objective: To prepare accurate and stable stock and working solutions of Cimbuterol-d9 for

use as an internal standard.

Materials:

Cimbuterol-d9 powder

Methanol (LC-MS grade)

Volumetric flasks (Class A)

Calibrated analytical balance
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Pipettes (calibrated)

Procedure:

Stock Solution (e.g., 1 mg/mL):

1. Accurately weigh a precise amount of Cimbuterol-d9 powder (e.g., 1 mg) using an

analytical balance.

2. Quantitatively transfer the powder to a volumetric flask of appropriate size (e.g., 1 mL).

3. Dissolve the powder in a small amount of methanol and sonicate for a few minutes to

ensure complete dissolution.

4. Bring the solution to the final volume with methanol and mix thoroughly.

5. Store the stock solution in an amber vial at -20°C or -80°C.

Working Solution (e.g., 1 µg/mL):

1. Perform a serial dilution of the stock solution to achieve the desired concentration for the

working solution.

2. For example, to prepare a 1 µg/mL working solution, dilute 10 µL of the 1 mg/mL stock

solution to a final volume of 10 mL with the appropriate solvent (e.g., methanol or mobile

phase).

3. Prepare fresh working solutions daily or as needed.

Sample Preparation for LC-MS/MS Analysis
Objective: To extract Cimbuterol from a biological matrix (e.g., urine) and prepare it for LC-

MS/MS analysis, incorporating Cimbuterol-d9 as an internal standard.

Materials:

Urine sample

Cimbuterol-d9 working solution
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β-Glucuronidase (from E. coli)

Phosphate buffer (0.2 M, pH 7)

Methyl tert-butyl ether (MTBE)

Formic acid

Ammonium hydroxide

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Centrifuge

Nitrogen evaporator

Procedure:

Enzymatic Hydrolysis:

1. To 2 mL of urine in a centrifuge tube, add 1 mL of phosphate buffer (pH 7).

2. Add a known amount of Cimbuterol-d9 internal standard working solution.

3. Add 50 µL of β-glucuronidase solution.

4. Incubate the mixture at 60°C for 1 hour to deconjugate any glucuronidated metabolites.

Liquid-Liquid Extraction (LLE):

1. After cooling, add 5 mL of MTBE to the sample.

2. Vortex for 10 minutes and then centrifuge at 4000 rpm for 10 minutes.

3. Transfer the upper organic layer to a clean tube.

4. Repeat the extraction step with another 5 mL of MTBE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b565684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Combine the organic layers and evaporate to dryness under a gentle stream of nitrogen at

40°C.

Solid-Phase Extraction (SPE) Cleanup (Optional, for cleaner samples):

1. Condition the SPE cartridge with methanol followed by water.

2. Reconstitute the dried extract from the LLE step in a suitable loading buffer and load it

onto the SPE cartridge.

3. Wash the cartridge with a weak solvent to remove interferences.

4. Elute the analyte and internal standard with an appropriate elution solvent (e.g., methanol

with 2% ammonium hydroxide).

5. Evaporate the eluate to dryness under nitrogen.

Reconstitution:

1. Reconstitute the final dried residue in a small volume (e.g., 100 µL) of the initial mobile

phase for LC-MS/MS analysis.

2. Vortex briefly and transfer to an autosampler vial.

LC-MS/MS Instrumental Analysis
Objective: To quantify Cimbuterol in the prepared sample using LC-MS/MS with Cimbuterol-d9
as an internal standard.

Instrumentation:

Liquid Chromatograph (LC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Conditions (Example):

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)
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Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate the analyte from matrix components (e.g., start with

95% A, ramp to 5% A, and then re-equilibrate).

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

MS/MS Conditions (Example):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

Cimbuterol:m/z 234.1 → 178.1 (quantifier), m/z 234.1 → 122.1 (qualifier)

Cimbuterol-d9:m/z 243.2 → 187.1 (quantifier)

Collision Energy and other MS parameters: Optimize for the specific instrument.

Signaling Pathways and Workflows
β-Adrenergic Receptor Signaling Pathway
Cimbuterol is a β-adrenergic agonist, meaning it stimulates β-adrenergic receptors. This

activation triggers a well-defined intracellular signaling cascade.
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To cite this document: BenchChem. [Cimbuterol-d9: A Technical Guide to Safety, Handling,
and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565684#safety-data-sheet-and-handling-of-
cimbuterol-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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